Cas no 2171220-06-5 (5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171220-06-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6186127
• PubChem ID: 165816189
• Update Time: 2025-06-08

5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 5-ethyl-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1549263
• 2171220-06-5

• Inchi： 1S/C28H28N2O5/c1-3-18-12-13-25(23(15-18)27(32)33)30-26(31)14-17(2)29-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-13,15,17,24H,3,14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t17-/m1/s1
• InChI Key： PJHPCPCKSAQLIG-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(CC)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Recent Advances in the Study of 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171220-06-5)

The compound 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171220-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated the efficacy of this compound in improving the yield and purity of synthesized peptides, thereby enhancing the scalability of peptide-based drug development.

In addition to its utility in peptide synthesis, 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has been investigated for its potential as a building block in the design of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of inhibitors targeting the SARS-CoV-2 main protease. The study reported that derivatives of this compound exhibited promising inhibitory activity, with IC50 values in the low micromolar range, suggesting its potential as a scaffold for antiviral drug development.

Further research has also explored the pharmacokinetic properties of this compound. A recent preclinical study evaluated its stability, solubility, and membrane permeability, which are critical parameters for its development as a drug candidate. The results indicated moderate solubility in aqueous solutions and good stability under physiological conditions, making it a viable candidate for further optimization.

Despite these promising findings, challenges remain in the broader application of this compound. For instance, its synthetic route requires optimization to reduce production costs and improve yield. Additionally, more in vivo studies are needed to assess its safety and efficacy in animal models. Nevertheless, the ongoing research underscores the potential of 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid as a versatile tool in drug discovery and development.

In conclusion, the latest studies on 5-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171220-06-5) highlight its multifaceted role in pharmaceutical research. From its applications in peptide synthesis to its potential as a scaffold for protease inhibitors, this compound continues to be a valuable asset in the quest for novel therapeutics. Future research should focus on addressing the existing challenges and expanding its utility in targeted drug design.